Cas no 98257-48-8 ((3-bromophenyl)(dibenzo[b,d]thiophen-2-yl)methanone)

• Product Name: (3-bromophenyl)(dibenzo[b,d]thiophen-2-yl)methanone
• CAS No: 98257-48-8
• MF: C₁₉H₁₁BrOS
• MW: 367.259042978287
• CID: 1990705
• PubChem ID: 3062521
• Update Time: 2025-04-21

(3-bromophenyl)(dibenzo[b,d]thiophen-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-bromophenyl)(dibenzo[b,d]thiophen-2-yl)methanone
• (3-bromophenyl)-dibenzothiophen-2-ylmethanone
• Methanone, (3-bromophenyl)-2-dibenzothienyl-
• BRN 5563540
• (3-Bromophenyl)-2-dibenzothienylmethanone
• DTXSID40243535
• DTXCID70166026
• 98257-48-8

• Inchi： 1S/C19H11BrOS/c20-14-5-3-4-12(10-14)19(21)13-8-9-18-16(11-13)15-6-1-2-7-17(15)22-18/h1-11H
• InChI Key： IYLICEZWYRGHDE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC2=C(C=1)C1C=CC=CC=1S2)=O

Computed Properties

• Exact Mass: 365.971
• Monoisotopic Mass: 365.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.521
• Boiling Point: 532.8°C at 760 mmHg
• Flash Point: 276°C
• Refractive Index: 1.744